Cas no 1380145-18-5 (1H-Indole-3-ethanamine, α-ethyl-6-methyl-)

• Product Name: 1H-Indole-3-ethanamine, α-ethyl-6-methyl-
• CAS No: 1380145-18-5
• MF: C₁₃H₁₈N₂
• MW: 202.295423030853
• CID: 5265514
• Update Time: 2025-10-28

1H-Indole-3-ethanamine, α-ethyl-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-ethanamine, α-ethyl-6-methyl-

• Inchi： 1S/C13H18N2/c1-3-11(14)7-10-8-15-13-6-9(2)4-5-12(10)13/h4-6,8,11,15H,3,7,14H2,1-2H3
• InChI Key： RFCULWBGGZRIJM-UHFFFAOYSA-N
• SMILES： C(C1=CNC2=CC(C)=CC=C12)C(N)CC

Additional information on 1H-Indole-3-ethanamine, α-ethyl-6-methyl-

1H-Indole-3-ethanamine, α-ethyl-6-methyl - A Comprehensive Overview

The compound 1H-Indole-3-ethanamine, α-ethyl-6-methyl (CAS No. 1380145-18-5) is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the indole family, a class of heterocyclic compounds known for their versatile applications in drug discovery and material science. The indole core of this molecule is further modified with an ethanamine group at the 3-position and an α-ethyl substituent at the 6-methyl position, making it a derivative with distinct chemical and biological properties.

Structure and Synthesis

The molecular structure of 1H-Indole-3-ethanamine, α-ethyl-6-methyl is characterized by an indole ring system, which consists of a benzene ring fused to a pyrrole ring. The presence of an ethanamine group (-CH₂NH₂) at the 3-position introduces additional hydrogen bonding capabilities, while the α-ethyl substituent at the 6-methyl position enhances the molecule's hydrophobicity. This combination of functional groups makes the compound suitable for various chemical reactions and applications.

The synthesis of 1H-Indole-3-ethanamine, α-ethyl-6-methyl typically involves multi-step organic reactions. One common approach includes the alkylation of indole derivatives followed by amine functionalization. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. Researchers have also explored green chemistry approaches to minimize environmental impact during the synthesis process.

Biological Activity and Applications

1H-Indole-3-ethanamine, α-ethyl-6-methyl has demonstrated promising biological activity in various assays. Studies have shown that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for anti-inflammatory drug development. Additionally, it has been investigated for its antioxidant activity, which could be beneficial in combating oxidative stress-related diseases.

In the field of pharmacology, this compound has been explored as a lead molecule for designing drugs targeting specific receptors. For instance, recent research highlights its ability to modulate G-protein coupled receptors (GPCRs), which are critical targets for numerous therapeutic agents. The compound's unique structure allows for interactions with these receptors, potentially leading to novel drug therapies.

Chemical Properties and Stability

From a chemical standpoint, 1H-indole derivatives are known for their stability under mild conditions. However, the presence of reactive functional groups such as the ethanamine group can influence stability under certain conditions. Recent studies have investigated the thermal stability and degradation pathways of this compound under different pH levels and temperatures. These findings are crucial for optimizing storage conditions and ensuring the compound's integrity during transportation and use.

Environmental Impact and Safety Considerations

Evaluating the environmental impact of 1H-indole derivatives is essential for sustainable chemical practices. Research indicates that this compound exhibits moderate biodegradability under aerobic conditions. However, further studies are required to assess its long-term persistence in aquatic environments and potential toxicity to aquatic organisms.

From a safety perspective, handling this compound requires adherence to standard laboratory protocols due to its potential irritant properties. Proper personal protective equipment (PPE) should be used during synthesis and handling to minimize occupational exposure risks.

Future Directions and Research Opportunities

The future of 1H-indole derivatives lies in exploring their full potential across diverse applications. Ongoing research is focused on optimizing synthetic routes to enhance scalability and reduce production costs. Additionally, there is growing interest in leveraging computational chemistry tools to predict the binding affinities of this compound with various biological targets.

Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate drug discovery involving this compound. Furthermore, investigating its role in bioconjugation reactions could open new avenues in materials science and nanotechnology.